Cas no 1097920-70-1 (4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane)

4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane is a spirocyclic compound featuring a benzyloxycarbonyl (Cbz) protecting group, which enhances its utility in synthetic organic chemistry. The rigid spiro[5.5]undecane scaffold provides structural stability, while the 1-oxa-4,9-diaza configuration offers versatility for further functionalization. This compound is particularly valuable in peptide and heterocycle synthesis, where the Cbz group serves as a temporary protecting group for amines, enabling selective deprotection under mild conditions. Its well-defined stereochemistry and modular reactivity make it a useful intermediate for constructing complex pharmacophores or exploring structure-activity relationships in medicinal chemistry. The compound’s stability under a range of reaction conditions further underscores its practicality in multistep syntheses.

4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane structure

1097920-70-1 structure

Product Name:4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane

CAS No:1097920-70-1

MF:C₁₆H₂₂N₂O₃

MW:290.357484340668

CID:4934135

Update Time:2025-06-13

4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

- 4-CBZ-1-OXA-4,9-DIAZASPIRO[5.5]UNDECANE
- benzyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate
- 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane
- Inchi： 1S/C16H22N2O3/c19-15(20-12-14-4-2-1-3-5-14)18-10-11-21-16(13-18)6-8-17-9-7-16/h1-5,17H,6-13H2
- InChI Key： LHLLVARGJVCPIV-UHFFFAOYSA-N
- SMILES： O1CCN(C(=O)OCC2C=CC=CC=2)CC21CCNCC2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 349
XLogP3: 1.2
Topological Polar Surface Area: 50.8

4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM204846-1g	Benzyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate	1097920-70-1	97%	1g	$981	2021-08-04
Chemenu	CM204846-1g	Benzyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate	1097920-70-1	97%	1g	$***	2023-04-03
Alichem	A289001219-250mg	4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane	1097920-70-1	95%	250mg	$420.00	2023-09-04
Alichem	A289001219-1g	4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane	1097920-70-1	95%	1g	$1122.43	2023-09-04

4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Related Categories

Additional information on 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane

Introduction to 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 1097920-70-1)

4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane, with the CAS number 1097920-70-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which includes a benzyl carbamate (Cbz) protecting group, an oxygen atom, and a diaza ring system. The combination of these structural features makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The spirocyclic framework of 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane provides a rigid and conformationally restricted scaffold, which can influence the biological activity and pharmacokinetic properties of derived compounds. This structural rigidity can enhance the binding affinity and selectivity of molecules targeting specific receptors or enzymes, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The benzyl carbamate (Cbz) protecting group plays a crucial role in modulating the reactivity and stability of the molecule, allowing for fine-tuning of its biological properties.

In addition to its antiviral properties, 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane has been explored for its potential as an anticancer agent. Studies have demonstrated that certain derivatives can selectively inhibit cancer cell proliferation by targeting key signaling pathways involved in tumor growth and metastasis. The unique spirocyclic structure provides a platform for rational drug design, enabling the synthesis of compounds with improved potency and reduced toxicity.

The synthetic versatility of 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane is another factor contributing to its significance in pharmaceutical research. Various synthetic routes have been developed to access this compound and its derivatives, including palladium-catalyzed cross-coupling reactions and multicomponent assembly strategies. These methods allow for efficient and scalable synthesis, facilitating the production of large quantities of the compound for preclinical and clinical studies.

Clinical trials involving compounds derived from 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane are currently underway to evaluate their safety and efficacy in treating various diseases. Early results from phase I trials have shown promising outcomes, with several compounds demonstrating favorable pharmacokinetic profiles and minimal adverse effects. These findings underscore the potential of this class of compounds as novel therapeutic agents.

In conclusion, 4-Cbz-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 1097920-70-1) represents a promising lead compound in the development of new drugs with diverse therapeutic applications. Its unique structural features and synthetic accessibility make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.